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Compound of Interest

3-Aminobenzaldehyde
Compound Name:
hydrochloride

Cat. No.: B137676

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
3-Aminobenzaldehyde hydrochloride. The information is intended to guide laboratory
personnel in the safe use of this compound and to provide a framework for conducting risk
assessments and developing standard operating procedures.

Chemical and Physical Properties

3-Aminobenzaldehyde hydrochloride is a colorless crystalline solid.[1] It is soluble in water.
[1] While specific quantitative data for the hydrochloride salt is limited, the properties of the
parent compound, 3-aminobenzaldehyde, are well-documented.

Property Value Reference
Molecular Formula C7HsCINO [2]
Molecular Weight 157.6 g/mol [2]
Appearance Colorless crystalline solid [1]
Solubility Good solubility in water [1]

Storage Temperature 2-8°C, under inert gas
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Hazard Identification and Classification

While a specific GHS classification for 3-Aminobenzaldehyde hydrochloride is not
consistently available, the parent compound, 3-aminobenzaldehyde, is classified as a
hazardous material.[3] It is considered toxic by inhalation, ingestion, and skin contact.[3]

GHS Hazard Statements for 3-Aminobenzaldehyde:
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Users should handle 3-Aminobenzaldehyde hydrochloride with the same precautions as for
a hazardous substance, assuming it presents similar risks.

Toxicological Data

Quantitative toxicological data for 3-Aminobenzaldehyde hydrochloride is not readily
available. The following data is for the parent compound, 3-aminobenzaldehyde.

Metric Value Species Reference

LD50 (oral) 1800 mg/kg Rat [3]

First-Aid Measures

In the event of exposure, immediate action is critical. The following first-aid measures are
recommended:
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[2][4]

Skin Contact

Immediately take off contaminated clothing.
Wash off with soap and plenty of water. Consult
a doctor.[2][4]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[2][4]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[2][4]

Handling and Storage

Proper handling and storage are essential to minimize risk.

Handling:

o Handle in a well-ventilated place, preferably in a chemical fume hood.[4]

o Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][4]

e Avoid contact with skin, eyes, and respiratory tract.[1]

e Avoid the formation of dust and aerosols.[4]

¢ Use non-sparking tools and prevent fire caused by electrostatic discharge.[4]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://www.jove.com/v/57639/separation-aldehydes-reactive-ketones-from-mixtures-using-bisulfite
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.jove.com/v/57639/separation-aldehydes-reactive-ketones-from-mixtures-using-bisulfite
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.jove.com/v/57639/separation-aldehydes-reactive-ketones-from-mixtures-using-bisulfite
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.jove.com/v/57639/separation-aldehydes-reactive-ketones-from-mixtures-using-bisulfite
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://pmc.ncbi.nlm.nih.gov/articles/PMC5933314/
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.

» Store away from incompatible materials such as strong oxidizing agents.[5]
Accidental Release Measures

In the event of a spill, follow these procedures:

» Personal Precautions: Avoid dust formation and contact with the material.[2][4] Use personal
protective equipment, including chemical-impermeable gloves.[2][4] Ensure adequate
ventilation.[2][4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[2][4]

» Containment and Cleaning Up: Collect the spilled material and arrange for disposal.[2][4]
Keep the chemical in suitable, closed containers for disposal.[2]

Experimental Protocols
General Handling Protocol for Reactive Aldehydes

This protocol outlines a general procedure for handling 3-Aminobenzaldehyde hydrochloride
in a research setting.

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o Gather all necessary reagents, equipment, and personal protective equipment (chemical-
resistant gloves, safety goggles with side-shields, and a flame-resistant lab coat).

o Have a quenching solution (e.g., a dilute solution of sodium bisulfite) and appropriate
waste containers readily available.

e Dispensing:

o Perform all manipulations of the solid compound within the chemical fume hood.
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o Use a spatula to weigh the desired amount of 3-Aminobenzaldehyde hydrochloride
onto weighing paper or directly into a tared reaction vessel.

o Close the container tightly immediately after use.

e Reaction:
o If dissolving the compound, add the solvent slowly to the solid to avoid splashing.

o Maintain the reaction under an inert atmosphere if the reaction is sensitive to air or
moisture.

o Monitor the reaction for any signs of an uncontrolled exotherm.
e Work-up and Purification:

o Quench any unreacted aldehyde with a suitable reagent, such as sodium bisulfite solution,
before disposal or further processing.

o Perform extractions and other purification steps within the fume hood.
» Waste Disposal:

o Dispose of all waste, including contaminated gloves and weighing paper, in a designated
hazardous waste container.

o Do not dispose of 3-Aminobenzaldehyde hydrochloride or its waste down the drain.

Aldehyde Chemical Reactivity Assay

This protocol describes a competitive binding assay to assess the reactivity of a test compound
with an aldehyde-rich matrix. This can be adapted to evaluate the potential for off-target
covalent binding of compounds derived from 3-Aminobenzaldehyde.

Materials and Reagents:
e Test compounds

o Radiolabeled probe (e.g., [**C]-labeled compound with known aldehyde reactivity)
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Aortic tissue homogenate (or other suitable aldehyde-rich biological matrix)
Phosphate-buffered saline (PBS), pH 7.4

Scintillation fluid

Microcentrifuge tubes

Incubator/shaker

Scintillation counter

Procedure:

Preparation of Aortic Homogenate: Homogenize fresh or frozen aortic tissue in ice-cold PBS
to a final concentration of 10 mg/mL.

Compound Incubation:

o In microcentrifuge tubes, add the aortic homogenate.

o Add the unlabeled test compound to achieve the desired final concentration.

o Incubate at 37°C with gentle shaking for a predetermined time (e.g., 18 hours).
Competitive Binding:

o Following the initial incubation, add the radiolabeled probe to each tube at a known final
concentration.

Secondary Incubation: Incubate the samples for an additional period (e.g., 2 hours) at 37°C
with gentle shaking.

Washing:
o Pellet the aortic tissue by centrifugation.

o Discard the supernatant and wash the pellet multiple times with ice-cold PBS to remove
unbound radioactivity.
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e Quantification:
o Resuspend the final pellet in a suitable volume of PBS.

o Add scintillation fluid and quantify the amount of bound radiolabeled probe using a

scintillation counter.

o Data Analysis: The reduction in the binding of the radiolabeled probe in the presence of the
test compound, compared to a vehicle control, indicates the reactivity of the test compound
with the aldehyde sites in the tissue homogenate.

Visualizations

The following diagrams illustrate key safety and handling workflows for 3-Aminobenzaldehyde

hydrochloride.
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General Handling Workflow

Preparation
- Work in fume hood
- Wear appropriate PPE
- Have quench/waste ready

- Close container promptl

Reaction
- Add solvent slowly
- Maintain inert atmosphere

Dlspensmg
- Weigh solid in hood
y

- Monitor for exotherms

Work-up & Purification
- Quench unreacted aldehyde
- Perform in hood

y

Waste Disposal
- Use designated hazardous waste containers
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Spill Response Procedure

Spill Occurs

(Evacuate Immediate Area)

Don Appropriate PPE
(gloves, goggles, respirator if needed)

l

Contain Spill
- Use absorbent material
- Prevent entry into drains

y

Clean Up Spill
- Collect material into a sealed container

(Decontaminate Area)

y

Dispose of Waste
as hazardous material
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First-Aid Measures

Occurs

Inhalation
- Move to fresh air

- Give oxygen if needed

- Seek medical attention

Skin Contact
- Remove contaminated clothing
- Wash with soap and water
- Seek medical attention

Ingestion
- Rinse mouth
- Do NOT induce vomiting

- Seek immediate medical attention

Eye Contact
- Rinse with water for 15 min
- Seek medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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